N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide

• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 5-(4-methoxy-2-nitrophenyl)-N-(4-propan-2-ylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O5/c1-13(2)14-4-6-15(7-5-14)22-21(24)20-11-10-19(28-20)17-9-8-16(27-3)12-18(17)23(25)26/h4-13H,1-3H3,(H,22,24)
• InChI Key: GLCJJHBPTNYNPD-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-]

Description

N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide, also known as LY294002, is a potent inhibitor of phosphatidylinositol 3-kinase (PI3K). PI3K is a key signaling protein that plays an important role in cell growth, survival, and metabolism. Inhibition of PI3K has been shown to have therapeutic potential in various diseases, including cancer, diabetes, and cardiovascular diseases.

Mechanism of Action

N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide inhibits PI3K by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, including Akt and mTOR, which are involved in cell growth, survival, and metabolism. Inhibition of PI3K by N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide leads to decreased cell proliferation, increased apoptosis, and altered glucose metabolism.
Biochemical and Physiological Effects:
N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide inhibits cell growth and survival by inducing apoptosis and cell cycle arrest. In insulin-responsive cells, N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide inhibits insulin signaling and glucose uptake, leading to decreased glucose metabolism. In cardiovascular cells, N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide inhibits the proliferation and migration of smooth muscle cells, which are involved in atherosclerosis and restenosis after angioplasty.

Advantages and Limitations for Lab Experiments

N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide has several advantages for lab experiments. It is a highly specific inhibitor of PI3K, which allows researchers to study the role of PI3K in various cellular processes. It is also relatively easy to use and has a long shelf life. However, N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide has some limitations. It can be toxic to cells at high concentrations, which can lead to non-specific effects. It also has poor solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research involving N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide. One area of interest is the development of more potent and selective inhibitors of PI3K. Another area is the investigation of the role of PI3K in aging and age-related diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, researchers are exploring the use of PI3K inhibitors in combination with other therapies, such as chemotherapy and radiation therapy, to improve cancer treatment outcomes.

Synthesis Methods

N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide was first synthesized in 1994 by researchers at Eli Lilly and Company. The synthesis method involves the reaction of 4-isopropylphenylboronic acid with 4-methoxy-2-nitrobenzene in the presence of a palladium catalyst to form 4-isopropylphenyl-4-methoxy-2-nitrophenyl ether. This ether is then reacted with furfurylamine in the presence of acetic acid to form N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide.

Scientific Research Applications

N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide has been widely used in scientific research to investigate the role of PI3K in various cellular processes. It has been shown to inhibit the growth and survival of cancer cells by blocking the PI3K/Akt signaling pathway. N-(4-isopropylphenyl)-5-(4-methoxy-2-nitrophenyl)-2-furamide has also been used to study the role of PI3K in insulin signaling and glucose metabolism, as well as in cardiovascular diseases such as atherosclerosis and heart failure.